Cas no 1808553-49-2 (2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine)

• Product Name: 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine
• CAS No: 1808553-49-2
• MF: C₁₆H₁₉BrN₄O
• MW: 363.252262353897
• CID: 6153275
• PubChem ID: 119042362
• Update Time: 2025-10-29

2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 1808553-49-2
• EN300-26615843
• AKOS033317473
• 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine

• Inchi： 1S/C16H19BrN4O/c1-10(2)15-19-12-9-21(7-5-13(12)20(15)3)16(22)11-4-6-18-14(17)8-11/h4,6,8,10H,5,7,9H2,1-3H3
• InChI Key： WHBGFDYMGLEILH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(N1CC2=C(CC1)N(C)C(C(C)C)=N2)=O

Computed Properties

• Exact Mass: 362.07422g/mol
• Monoisotopic Mass: 362.07422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51Ų

Additional information on 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine

Professional Introduction to Compound with CAS No. 1808553-49-2 and Product Name: 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine

Compound with the CAS number 1808553-49-2 and the product name 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate scaffold of this molecule incorporates multiple functional groups, including a bromo substituent and a carbonyl linkage, which contribute to its unique reactivity and pharmacological properties.

The core structure of this compound is derived from an imidazopyridine framework, a class of heterocycles that are widely recognized for their role in medicinal chemistry. Specifically, the 1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine moiety is a key feature that contributes to the compound's biological activity. This moiety is characterized by its fused imidazole and pyridine rings, which provide a rich array of hydrogen bonding and pi-stacking interactions with biological targets. The presence of a bromo substituent at the 2-position of the pyridine ring further enhances the compound's potential as a pharmacophore by introducing electrophilic centers that can engage in various chemical reactions.

The carbonyl group at the 5-position of the imidazopyridine ring is another critical feature that influences the compound's reactivity and biological activity. Carbonyl groups are well-known for their ability to participate in hydrogen bonding and metal coordination interactions, which can be leveraged to modulate the binding affinity of the compound to its target proteins. Additionally, the propan-2-yl group attached to the imidazopyridine ring adds steric bulk and lipophilicity to the molecule, which can affect its solubility and permeability across biological membranes.

Recent research in the field of drug discovery has highlighted the importance of imidazopyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific configuration of functional groups in 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine makes it an intriguing candidate for further investigation as a potential lead compound in drug development.

One particularly noteworthy aspect of this compound is its potential as an intermediate in synthetic chemistry. The presence of both bromo and carbonyl functional groups provides multiple points for chemical modification via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks with high precision and yield. Furthermore, the imidazopyridine core can serve as a template for generating libraries of analogs through diversification strategies such as fragment-based drug design or combinatorial chemistry.

The pharmacological profile of this compound has been explored through computational modeling and experimental studies. Molecular docking simulations have been employed to predict potential binding interactions between this molecule and biologically relevant targets such as kinases or transcription factors. These simulations have suggested that the compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. Experimental validation through enzyme assays or cell-based assays would be necessary to confirm these predictions.

In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound for studying protein-protein interactions or as a probe for developing new detection methods. The unique structural features of 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine make it an attractive candidate for use in high-throughput screening (HTS) campaigns or as part of a library designed for structure-based drug design initiatives.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the imidazopyridine core followed by functional group interconversions to introduce bromo and carbonyl moieties at specific positions. Advances in synthetic methodologies have enabled chemists to construct complex heterocyclic frameworks with increasing efficiency and scalability. The development of novel catalysts or reaction conditions may further streamline the synthesis process for this compound.

The industrial production of pharmaceutical compounds often requires optimization for cost-effectiveness and scalability while maintaining high purity standards. Process chemists have developed strategies such as flow chemistry or continuous manufacturing to improve production efficiency without compromising quality control measures. The synthesis of 2-bromo-4-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4